N-(4-{[2-(4-morpholinyl)acetyl]amino}phenyl)cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-{[2-(4-morpholinyl)acetyl]amino}phenyl)cyclohexanecarboxamide, commonly known as MORPH, is a chemical compound that has been extensively studied for its potential therapeutic applications. MORPH is a cyclic amide that belongs to the class of compounds known as cyclohexanecarboxamides.
Mechanism of Action
MORPH exerts its therapeutic effects by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. MORPH also inhibits the activity of certain receptors in the body, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in pain perception.
Biochemical and Physiological Effects:
MORPH has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. MORPH has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, MORPH has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
MORPH has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied. Furthermore, MORPH is commercially available, which makes it easy to obtain. However, MORPH has some limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry to synthesize. Furthermore, MORPH is not very soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of MORPH. One potential direction is the development of new synthetic methods for MORPH that are more efficient and cost-effective. Another potential direction is the development of new therapeutic applications for MORPH, such as its use in the treatment of other neurological disorders. Furthermore, the use of MORPH as a diagnostic tool for cancer warrants further investigation. Overall, the study of MORPH is an exciting area of research with many potential applications.
Synthesis Methods
The synthesis of MORPH involves the reaction of 4-aminophenylcyclohexanecarboxamide with 4-morpholinylacetic acid. The reaction is catalyzed by a suitable base and carried out in a suitable solvent. The resulting product is then purified by column chromatography to obtain pure MORPH. The synthesis of MORPH is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
MORPH has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. MORPH has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, MORPH has been investigated for its potential use as a diagnostic tool for cancer.
properties
IUPAC Name |
N-[4-[(2-morpholin-4-ylacetyl)amino]phenyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O3/c23-18(14-22-10-12-25-13-11-22)20-16-6-8-17(9-7-16)21-19(24)15-4-2-1-3-5-15/h6-9,15H,1-5,10-14H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWCVYOXGLPUPJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=CC=C(C=C2)NC(=O)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(morpholin-4-ylacetyl)amino]phenyl}cyclohexanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.